![molecular formula C20H13FN2OS B2668805 N-(4-fluoro-1,3-benzothiazol-2-yl)-4-phenylbenzamide CAS No. 920468-71-9](/img/structure/B2668805.png)
N-(4-fluoro-1,3-benzothiazol-2-yl)-4-phenylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluoro-1,3-benzothiazol-2-yl)-4-phenylbenzamide, also known as FBPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of benzothiazole derivatives and has been synthesized using various methods.
Scientific Research Applications
Medicinal Chemistry and Drug Development
The compound’s structural features, including the benzothiazole ring and the biphenyl moiety, suggest potential pharmacological activity. Researchers have investigated its role in drug development, focusing on the following aspects:
- Anti-inflammatory Properties : Given its resemblance to flurbiprofen (a non-steroidal anti-inflammatory drug), N-(4-fluorobenzo[d]thiazol-2-yl)-[1,1’-biphenyl]-4-carboxamide may exhibit anti-inflammatory effects .
- Neuroprotective Activity : Compounds containing the benzothiazole core, like Riluzole, have been used in treating neurodegenerative diseases such as amyotrophic lateral sclerosis .
- Antiviral and Immunomodulatory Effects : Analogous compounds have demonstrated antiviral properties, making this compound a potential candidate for further investigation .
Organic Synthesis and Heterocyclic Chemistry
- Synthetic Intermediates : 2-Aminobenzothiazoles, like our compound, serve as versatile intermediates for synthesizing various heterocyclic compounds .
Biological Studies
properties
IUPAC Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-4-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13FN2OS/c21-16-7-4-8-17-18(16)22-20(25-17)23-19(24)15-11-9-14(10-12-15)13-5-2-1-3-6-13/h1-12H,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLEYXWJNGBQGJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=NC4=C(C=CC=C4S3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-4-phenylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.